Cas no 2152645-00-4 (2-(4,4-difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4,4-difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2152645-00-4
• MF: C₁₂H₂₁BF₂O₂
• MW: 246.101751089096
• MDL: MFCD24843088
• CID: 5070879
• PubChem ID: 74789504
• Update Time: 2026-03-01

2-(4,4-difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluorocyclohexylboronic Acid Pinacol Ester
• 2-(4,4-Difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CLD64500
• SY027412
• 4,4-Difluorocyclohexane-1-boronic acid pinacol ester
• EN300-7420188
• Z2182008166
• CS-0176778
• MFCD24843088
• AKOS032455762
• PSISDAHBTZUUKR-UHFFFAOYSA-N
• 2152645-00-4
• AC7753
• CS-11654
• 2-(4,4-difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD24843088
• Inchi： 1S/C12H21BF2O2/c1-10(2)11(3,4)17-13(16-10)9-5-7-12(14,15)8-6-9/h9H,5-8H2,1-4H3
• InChI Key： PSISDAHBTZUUKR-UHFFFAOYSA-N
• SMILES： FC1(CCC(B2OC(C)(C)C(C)(C)O2)CC1)F

Computed Properties

• Exact Mass: 246.1602664 g/mol
• Monoisotopic Mass: 246.1602664 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 246.10

Additional information on 2-(4,4-difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No. 2152645-00-4: 2-(4,4-Difluorocyclohexyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

The compound 2-(4,4-difluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2152645-00-4) is a highly specialized boron-containing organic compound with significant potential in various chemical and material applications. This compound is characterized by its unique structure, which combines a difluorocyclohexyl group with a dioxaborolane framework. The presence of fluorine atoms and methyl groups in its structure contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of dioxaborolane derivatives in organoboron chemistry. These compounds are known for their stability and reactivity under specific conditions. The fluorinated cyclohexyl group in this compound introduces additional electronic effects and steric hindrance, making it a promising candidate for applications in catalysis and material synthesis. For instance, researchers have explored the use of similar compounds in the development of new catalysts for olefin polymerization and cross-coupling reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the difluorocyclohexyl precursor. This precursor is then subjected to boron insertion reactions to form the dioxaborolane framework. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown potential in the field of materials science. Its unique combination of fluorine atoms and methyl groups makes it an ideal candidate for use in the synthesis of advanced polymers and composites. For example, recent research has demonstrated that derivatives of this compound can be used as building blocks for high-performance thermoplastics with excellent thermal stability and mechanical properties.

The study of such compounds also contributes to our understanding of boron chemistry and its role in organic synthesis. Boron-containing compounds are increasingly being recognized for their ability to act as Lewis acids or nucleophiles in various reactions. The dioxaborolane framework in this compound provides a versatile platform for exploring new reaction mechanisms and catalytic processes.

In conclusion, the compound CAS No. 2152645-00-4 represents a significant advancement in organoboron chemistry. Its unique structure and properties make it a valuable tool for researchers in fields ranging from catalysis to materials science. As ongoing research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.